Cas no 200000-17-5 (6-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl chloride)

• Product Name: 6-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl chloride
• CAS No: 200000-17-5
• MF: C₆H₄Cl₂N₂OS
• MW: 223.07975769043
• CID: 2840178
• PubChem ID: 71357434
• Update Time: 2025-04-21

6-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• DTXSID00781509
• 6-Chloro-2-(methylthio)pyrimidine-4-carbonyl chloride
• 6-Chloro-2-(methylsulfanyl)pyrimidine-4-carbonyl chloride
• SCHEMBL5850051
• 200000-17-5

• Inchi： 1S/C6H4Cl2N2OS/c1-12-6-9-3(5(8)11)2-4(7)10-6/h2H,1H3
• InChI Key： KOASFDHANLMFGZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)Cl)=NC(=N1)SC

Computed Properties

• Exact Mass: 221.9421393Da
• Monoisotopic Mass: 221.9421393Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.2Ų